Indol-6-OL, 4-chloro-2-(2,6-dichloro-4-hydroxyphenyl)-1-methyl-

• CAS No.: 83364-02-7
• Molecular Formula: C15H10Cl3NO2
• Molecular Weight: 342.6 g/mol
• IUPAC Name: 4-chloro-2-(2,6-dichloro-4-hydroxyphenyl)-1-methylindol-6-ol
• InChI: InChI=1S/C15H10Cl3NO2/c1-19-13-5-8(21)2-10(16)9(13)6-14(19)15-11(17)3-7(20)4-12(15)18/h2-6,20-21H,1H3
• InChI Key: JIZOOVJBLLJTPW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC2=C1C=C(C=C2Cl)O)C3=C(C=C(C=C3Cl)O)Cl

Description

Indol-6-OL, 4-chloro-2-(2,6-dichloro-4-hydroxyphenyl)-1-methyl- is a useful research compound. Its molecular formula is C15H10Cl3NO2 and its molecular weight is 342.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.4 ml (35 mmole) of BBr3 were added with a syringe to a solution of 3.0 grams of 1-methyl-2-(2,6-dichloro-4-methoxy-phenyl)-4-chloro-6-methoxy-indole in 50 ml of water free methylene chloride at -70° C. After 30 minutes the cold bath was removed and the mixture was stirred overnight. The reaction mixture under ice cooling was carefully poured into a saturated aqueous sodium bicarbonate solution. The precipitate was filtered off with suction, washed with water and reprecipitated from methanol/water. Yield: 2.4 grams.